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Abstract

(+)-Osbeckic acid, a naturally occurring furan-carboxylic acid, has been identified as a
constituent of Tartary Buckwheat (Fagopyrum tataricum) and Osbeckia octandra. While
preliminary research has focused on its potential pharmacological activities, its specific role
within plant metabolism remains a nascent field of investigation. This technical guide
synthesizes the current, albeit limited, knowledge regarding (+)-Osbeckic acid in the context of
plant biology. It covers its known botanical sources, chemical properties, and presents
hypothesized roles in plant defense and signaling by drawing parallels with other well-
characterized organic acids. Furthermore, this document outlines potential experimental
workflows for elucidating its biosynthetic pathway and physiological functions in plants. The
information is intended to provide a foundational resource for researchers seeking to explore
the metabolic significance of this compound in plants and its potential applications.

Introduction

Organic acids are pivotal in plant metabolism, functioning as intermediates in primary metabolic
pathways, as signaling molecules in defense responses, and as constituents of secondary
metabolites. (+)-Osbeckic acid is a furan-carboxylic acid that has been isolated from
Fagopyrum tataricum (Tartary Buckwheat) and Osbeckia octandra.[1][2] While its vasorelaxant
properties have been the subject of initial studies, its endogenous function within these plants
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is not yet understood.[1] This guide aims to collate the available data and provide a framework
for future research into the role of (+)-Osbeckic acid in plant metabolism.

Physicochemical Properties of (+)-Osbeckic Acid

A thorough understanding of the physicochemical properties of (+)-Osbeckic acid is essential
for its extraction, quantification, and for designing experiments to probe its biological functions.

Property Value/iInformation Source(s)
Molecular Formula C7HeO6 [1]
Molecular Weight 186.12 g/mol [1]
Appearance Powder

) Furan-carboxylic acid
Chemical Structure o [1]
derivative

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

Fagopyrum tataricum (Tartary
Identified Natural Sources Buckwheat), Osbeckia [1][2]
octandra

Known Botanical Sources and Metabolic Context

(+)-Osbeckic acid has been identified in two notable plant species:

o Fagopyrum tataricum(Tartary Buckwheat): This plant is renowned for its rich profile of
secondary metabolites, particularly flavonoids like rutin and quercetin.[3][4] Its metabolome
also consists of a diverse array of organic acids.[5] The presence of (+)-Osbeckic acid in
such a metabolically rich plant suggests a potential role in complex biochemical pathways,
possibly related to stress adaptation, as Tartary Buckwheat is known for its resilience in
harsh environments.[3]
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e Osbeckia octandra: This plant is used in traditional medicine, and extracts have shown
antioxidant and hepatoprotective activities.[6][7][8][9] Phytochemical analyses have revealed
the presence of various phenolic compounds, including (+)-Osbeckic acid, gallic acid, and
ellagic acid.[2] The co-occurrence with these potent antioxidants may indicate a role for (+)-
Osbeckic acid in the plant's defense against oxidative stress.

Hypothesized Roles in Plant Metabolism

Given the limited direct research on the function of (+)-Osbeckic acid in plants, we can
hypothesize potential roles based on the known functions of other plant-derived organic acids.

Plant Defense Signaling

Several organic acids are key signaling molecules in plant defense. For instance, salicylic acid
is a critical hormone in activating systemic acquired resistance (SAR), a long-lasting, broad-
spectrum resistance to secondary infections.[10][11] Azelaic acid has also been identified as a
priming agent for salicylic acid-dependent defense responses.[12] It is plausible that (+)-
Osbeckic acid, as a furan-carboxylic acid, could function in a similar capacity, potentially
acting as a signaling molecule in local or systemic defense pathways. Its furan ring structure is
also found in other natural products with antifungal properties.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662967#osbeckic-acid-and-its-role-in-plant-
metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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